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Compound of Interest

Compound Name: Xantphos PD G3

Cat. No.: B1472794

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of the Xantphos Pd G3
precatalyst, a third-generation Buchwald precatalyst renowned for its high activity, stability, and
broad applicability in cross-coupling reactions. This document details the synthetic pathway,
experimental protocols, and characterization data, serving as a valuable resource for
researchers in organic synthesis and drug development.

Introduction

The Xantphos Pd G3 precatalyst, chemically known as [(4,5-Bis(diphenylphosphino)-9,9-
dimethylxanthene)-2-(2'-amino-1,1'-biphenyl)]palladium(ll) methanesulfonate, is a highly
efficient and versatile catalyst for a wide range of palladium-catalyzed cross-coupling reactions.
[1] As a third-generation Buchwald precatalyst, it offers several advantages, including air and
moisture stability, high solubility in common organic solvents, and the ability to facilitate
challenging coupling reactions with low catalyst loadings and short reaction times.[1] Its robust
nature and predictable reactivity make it an invaluable tool in the synthesis of complex organic
molecules, particularly in the pharmaceutical industry for the development of active
pharmaceutical ingredients (APIs).

Key Properties:
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Property Value

CAS Number 1445085-97-1

Molecular Formula Cs2H4asNO4P2PdS
Molecular Weight 948.35 g/mol

Appearance Pale yellow to off-white solid
Melting Point 164-167 °C (decomposition)

Synthetic Pathway

The synthesis of the Xantphos Pd G3 precatalyst is a multi-step process that begins with the
preparation of the Xantphos ligand. This is followed by a three-step sequence to construct the
palladium complex, as outlined below.

Xantphos Ligand Synthesis

9,9-Dimethylxanthene Dilithiated Xanthene
Precatalyst Synthesis

3. MsOH T — 4. Pd(OAc)2 5. Xantphos Ligand
2-Aminobipheny > Mesyla[ep 4 [Pd(ABP)(OMs)]2 Dimer Xantphos Pd G3

1. sec-BuLi, TMEDA 2. CIPPhz

Xantphos Ligand

Click to download full resolution via product page
Caption: Overall synthetic scheme for Xantphos Pd G3 precatalyst.

Experimental Protocols

Synthesis of Xantphos Ligand (4,5-
Bis(diphenylphosphino)-9,9-dimethylxanthene)
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This procedure is adapted from established literature methods for the synthesis of the
Xantphos ligand.[2]

Reaction Scheme:
Caption: Generalized catalytic cycle for cross-coupling reactions.

Applications in Cross-Coupling Reactions

Xantphos Pd G3 is a highly effective precatalyst for a variety of cross-coupling reactions that
are fundamental to modern organic synthesis.

Commonly Catalyzed Reactions:

e Buchwald-Hartwig Amination: Formation of C-N bonds by coupling aryl halides or triflates
with amines.

e Suzuki-Miyaura Coupling: Formation of C-C bonds between organoboranes and aryl or vinyl
halides.

» Negishi Coupling: Coupling of organozinc compounds with organohalides.
e C-S Coupling: Formation of thioethers from thiols and aryl halides.

o Aminocarbonylation: The synthesis of amides from aryl or vinyl halides, carbon monoxide,
and amines. [1] Example Application Data (C-S Coupling):
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Conclusion

The Xantphos Pd G3 precatalyst stands out as a robust and highly active catalyst for a broad
spectrum of cross-coupling reactions. Its synthesis, while multi-step, is well-established and
yields a stable, easy-to-handle solid. The detailed protocols and data presented in this guide
are intended to facilitate its synthesis and application in research and development settings,
ultimately contributing to the advancement of organic synthesis and the discovery of new
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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